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Compound of Interest

Compound Name:
2,5-Dimethoxy-4-

ethylphenethylamine

Cat. No.: B1664022 Get Quote

An In-depth Technical Guide to the Chemical Properties and Stability of 2,5-Dimethoxy-4-
ethylphenethylamine (2C-E)

Abstract
2,5-Dimethoxy-4-ethylphenethylamine, commonly known as 2C-E, is a synthetic psychedelic

compound belonging to the 2C family of phenethylamines. First synthesized by Alexander

Shulgin, it is recognized for its potent psychedelic effects, which are primarily mediated through

its interaction with serotonin receptors.[1][2][3] This technical guide provides a comprehensive

overview of the chemical properties, stability, and pharmacological profile of 2C-E, intended for

researchers, scientists, and drug development professionals. The document details its

physicochemical characteristics, storage and stability considerations, mechanism of action, and

established analytical and synthetic methodologies.

Chemical and Physical Properties
2C-E is structurally characterized by a phenethylamine core with methoxy groups at the 2 and

5 positions and an ethyl group at the 4 position of the phenyl ring.[2][3] The free base form of

2C-E exists as a colorless oil.[1][4] For laboratory use and research, it is typically converted

into its hydrochloride (HCl) salt, which presents as a colorless to off-white crystalline powder.[1]

[2] This salt form offers improved stability and handling characteristics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1664022?utm_src=pdf-interest
https://www.benchchem.com/product/b1664022?utm_src=pdf-body
https://www.benchchem.com/product/b1664022?utm_src=pdf-body
https://www.benchchem.com/product/b1664022?utm_src=pdf-body
https://en.wikipedia.org/wiki/2C-E
https://standardchems.com/product/buy-2c-e/
https://purechemsworld.com/product/2c-e/
https://standardchems.com/product/buy-2c-e/
https://purechemsworld.com/product/2c-e/
https://en.wikipedia.org/wiki/2C-E
https://www.chemeurope.com/en/encyclopedia/2C-E.html
https://en.wikipedia.org/wiki/2C-E
https://standardchems.com/product/buy-2c-e/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fundamental chemical and physical properties of 2C-E and its hydrochloride salt are

summarized in the table below. There are some discrepancies in the reported melting point for

the hydrochloride salt, which may be attributable to variations in purity or analytical technique.

Property Value Reference(s)

IUPAC Name

2-(4-ethyl-2,5-

dimethoxyphenyl)ethan-1-

amine

[1][2]

Synonyms

4-Ethyl-2,5-

dimethoxyphenethylamine,

Aquarust, Eternity

[1][5]

Molecular Formula

C₁₂H₁₉NO₂ (Freebase)

C₁₂H₁₉NO₂ • HCl

(Hydrochloride)

[1][6][7]

Molecular Weight
209.29 g/mol (Freebase) 245.7

g/mol (Hydrochloride)
[1][6][7][8]

Appearance

Colorless oil (Freebase)

Colorless to off-white

crystalline powder

(Hydrochloride)

[1][2]

Melting Point (HCl)

208.5–210.5 °C (Shulgin) 247-

249 °C (Commercial Sample

MSDS)

[1][4][8]

Boiling Point (Freebase) 90–100 °C at 0.25 mmHg [1][4]

Purity (Research Grade) ≥98% [2]

Solubility
The hydrochloride salt of 2C-E demonstrates solubility in a range of solvents, a critical

consideration for preparing solutions for analytical and experimental purposes. Quantitative

solubility data is presented below.
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Solvent Solubility (mg/mL) Reference(s)

Water >70 (at 20 °C) [1][2]

Ethanol 30 [5][7]

DMSO 20 [5][7]

DMF 20 [5][7]

PBS (pH 7.2) 5 [5][7]

Stability and Storage
Proper storage is essential to maintain the integrity and purity of 2C-E. Research-grade 2C-E

hydrochloride is reported to be stable for at least two years when stored correctly.[5][9]

Recommended Storage Conditions:

Temperature: For long-term stability, storage at -20°C is recommended.[5] Refrigeration at

temperatures between 2°C and 8°C is also advised.[2]

Atmosphere: Store in airtight containers to prevent degradation from atmospheric

components.[2]

Light and Moisture: The compound should be protected from light and moisture.[2]

Pharmacology and Mechanism of Action
2C-E's psychoactive effects are primarily attributed to its function as a serotonin receptor

agonist.[1] It displays a high affinity for the 5-HT₂ receptor subtypes, particularly 5-HT₂ₐ, 5-

HT₂₈, and 5-HT₂₋.[2][10] The psychedelic properties are thought to be mediated specifically by

the activation of the 5-HT₂ₐ receptor.[1][2] Unlike some other phenethylamines, 2C-E has

negligible activity as a monoamine releasing agent or reuptake inhibitor.[1][2][10] The 5-HT₂₋

receptor, a G protein-coupled receptor (GPCR), is coupled to Gq/G₁₁ proteins, initiating a

downstream signaling cascade upon activation.[11]
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Figure 1: 2C-E Serotonin 5-HT2A Receptor Signaling Pathway
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Figure 1: 2C-E Serotonin 5-HT2A Receptor Signaling Pathway

Experimental Protocols
Synthesis
The original synthesis of 2C-E was documented by Alexander Shulgin in his book PiHKAL.[1]

[12] The multi-step process begins with commercially available starting materials and involves

several key chemical transformations.

Experimental Workflow for Synthesis of 2C-E (Shulgin Method)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1664022?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/2C-E
https://www.2c-e.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: General Synthesis Workflow for 2C-E
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Figure 2: General Synthesis Workflow for 2C-E
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Protocol Summary:

Acylation: A suspension of anhydrous aluminum chloride in dichloromethane is treated with

acetyl chloride. This mixture is then added to a solution of p-dimethoxybenzene to yield 2,5-

dimethoxyacetophenone.[12]

Reduction to Ethylbenzene: The ketone is reduced using hydrazine and potassium hydroxide

in triethylene glycol at high temperature, yielding 2,5-dimethoxy-1-ethylbenzene.[12]

Formylation: The ethylbenzene derivative is formylated to introduce an aldehyde group at the

4-position, producing 2,5-dimethoxy-4-ethylbenzaldehyde.[12]

Nitrostyrene Formation: The aldehyde is condensed with nitromethane in the presence of a

catalyst like ammonium acetate to form the corresponding nitrostyrene intermediate.[12]

Final Reduction: The nitrostyrene is reduced to the primary amine using a strong reducing

agent such as lithium aluminum hydride (LAH), yielding the final product, 2C-E.[12]

Analytical Methods
The identification and quantification of 2C-E in laboratory samples or seized materials rely on

standard analytical chemistry techniques. 2C-E is a basic compound that is amenable to

chromatographic analysis.[13]
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Method Description Reference(s)

Gas Chromatography-Mass

Spectrometry (GC-MS)

A common method for

separation and identification.

The compound

chromatographs well.

SWGDRUG provides

standardized parameters for

analysis.

[13]

Liquid Chromatography-Mass

Spectrometry (LC-MS)

Also suitable for the analysis of

2C-E, offering an alternative to

GC-MS, particularly for

samples in complex matrices.

[13]

Nuclear Magnetic Resonance

(NMR)

Used for structural elucidation

and confirmation of

synthesized material.

[9]

High-Performance Liquid

Chromatography (HPLC)

Used to assess the purity of

research-grade material.
[9]

General Protocol for GC-MS Analysis: A detailed protocol would be dependent on the specific

instrumentation and column used. However, a general procedure involves:

Sample Preparation: The sample (e.g., crystalline powder) is dissolved in a suitable organic

solvent like methanol or ethanol.

Injection: A small volume of the prepared sample is injected into the GC inlet.

Separation: The sample is vaporized and travels through a capillary column (e.g., a non-

polar DB-5 or similar), where it is separated based on its boiling point and interaction with the

stationary phase.

Detection (MS): As the compound elutes from the column, it enters the mass spectrometer,

where it is ionized (typically by electron impact), fragmented, and detected.
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Data Analysis: The resulting mass spectrum, which shows a unique fragmentation pattern, is

compared against a reference library for positive identification. The retention time from the

chromatogram provides an additional layer of confirmation.

Conclusion
2,5-Dimethoxy-4-ethylphenethylamine (2C-E) is a potent serotonergic agonist with well-

defined chemical properties. Its synthesis, while multi-stepped, follows established organic

chemistry principles. The hydrochloride salt is the preferred form for research due to its

crystalline nature and enhanced stability. For maintaining the compound's integrity, adherence

to recommended storage conditions—cool, dark, dry, and airtight—is critical. The established

analytical methods, particularly GC-MS and LC-MS, provide reliable means for its identification

and purity assessment. This guide consolidates the key technical information on 2C-E to

support its use in controlled scientific and research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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